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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Kri paste
for root canal filling. The information is designed to address specific issues that may be

encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the ideal consistency of Kri paste for canal filling?

A1: Kri paste is formulated to be a "softer and smoother" paste compared to thicker materials

like Zinc Oxide Eugenol (ZOE) paste.[1] This consistency is intentional and is considered

advantageous for filling the narrow and often tortuous root canals of primary teeth. The paste

should be easily picked up and carried by a Lentulo spiral without being overly runny.

Q2: Can the consistency of Kri paste be adjusted?

A2: Kri paste is supplied as a premixed formulation, and there are no manufacturer guidelines

for end-user adjustment of its consistency. Altering the composition could negatively impact its

performance, including its setting time, flow, and biocompatibility. Optimization of consistency is

typically achieved by controlling external factors such as temperature.

Q3: How does temperature affect the consistency of Kri paste?
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A3: The viscosity of Kri paste is likely temperature-dependent due to the physical properties of

its components. Specifically, menthol and parachlorophenol have melting points close to body

temperature (37°C), suggesting that warming the paste may decrease its viscosity, making it

more fluid. Conversely, storage at low temperatures may cause the paste to become stiffer.

Preheating root canal sealers has been shown to positively affect the quality of the canal fill in

some cases.

Q4: What is the recommended method for applying Kri paste to the root canal?

A4: The most commonly cited method for applying Kri paste is with a Lentulo spiral filler on a

low-speed handpiece.[1] Thinner pastes, such as iodoform-based formulations like Kri paste,

are well-suited for this technique.[2]

Q5: What are the storage recommendations for Kri paste to maintain its consistency?

A5: To maintain the intended consistency, Kri paste should be stored in a cool, dry place away

from direct sunlight. Avoid exposing the paste to extreme temperatures, as this can alter its

viscosity. Ensure the container is tightly sealed to prevent the evaporation of volatile

components.

Troubleshooting Guide
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Problem Possible Cause Suggested Solution

Paste is too thick or stiff to load

onto the Lentulo spiral.

The paste has been stored at

a low temperature.

Gently warm the syringe of Kri

paste in your hand or in a

controlled environment (e.g., a

dental paste warmer) for a few

minutes to slightly decrease its

viscosity. Do not overheat, as

this could cause the

components to separate or

alter the paste's properties.

Paste does not flow to the

apex of the root canal.

1. The paste is too viscous.2.

Incorrect Lentulo spiral

technique.3. Canal blockage.

1. Consider slightly warming

the paste as described

above.2. Ensure the Lentulo

spiral is the correct size for the

prepared canal and is used at

a low speed. Advance the

spiral slowly to the apex before

spinning to avoid trapping air.

[3]3. Verify canal patency with

a small file before attempting

to fill.

Overfilling of the root canal

with paste extrusion.

1. The paste is not viscous

enough.2. Excessive pressure

during application.3.

Incorrectly sized Lentulo spiral.

1. If the paste seems too thin,

ensure it has been stored at a

moderate temperature. Avoid

excessive warming.2. Apply

the paste with gentle, steady

pressure. Allow the rotation of

the Lentulo spiral to carry the

material apically.3. Use a

Lentulo spiral that is slightly

smaller than the canal

diameter to avoid a plunging

effect.

Paste appears grainy or

separated.

The paste may have been

improperly stored or is expired.

Do not use the paste. Contact

the manufacturer for a
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replacement. Ensure proper

storage conditions are

maintained.

Data Presentation
Table 1: Physical Properties of Kri Paste Components

Component Chemical Formula Melting Point (°C)
Physical State at
Room Temp.

Iodoform CHI₃ ~119-121 Yellow crystalline solid

Camphor C₁₀H₁₆O ~175-177 White crystalline solid

Parachlorophenol C₆H₅ClO ~42-45 White crystalline solid

Menthol C₁₀H₂₀O ~36-45 White crystalline solid

Table 2: Success Rates of Kri Paste vs. ZOE in Primary Molars

Filling Status
Kri Paste Success
Rate

ZOE Paste Success
Rate

Statistical
Significance

Overall 84% 65% P < 0.05

Overfilled 79% 41% P < 0.02

Underfilled 86% 83% Not significant

Flush to Apex 100% 89% Not significant

(Data adapted from a

retrospective study by

Holan and Fuks,

1993)[1]

Experimental Protocols
Protocol 1: Evaluation of Temperature Effect on Kri Paste Flow (Hypothetical)
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Objective: To quantify the change in Kri paste flowability at different temperatures.

Materials: Kri paste, glass slabs (2), 0.5 ml syringe, digital caliper, controlled temperature

environments (e.g., incubator, refrigerator).

Method:

1. Condition the Kri paste and all materials to the desired temperatures (e.g., 4°C, 23°C,

37°C) for at least 1 hour.

2. Extrude 0.05 ml of Kri paste onto the center of a glass slab.

3. Place the second glass slab on top of the paste and apply a standard weight (e.g., 120g)

for 180 seconds.

4. Remove the weight and measure the major and minor diameters of the resulting disc of

paste using a digital caliper.

5. Calculate the mean diameter. A larger diameter indicates greater flow.

6. Repeat for each temperature condition.

Visualizations
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Troubleshooting Kri Paste Consistency

Start: Difficulty with Kri Paste Consistency

What is the issue?

Paste is too thick/stiff

Too Thick

Paste is too thin/runny

Too Thin

Paste not flowing to apex

Poor Flow

Action: Gently warm the paste
(e.g., in hand)

Action: Check storage temperature.
Avoid warm environments.

Action: Review Lentulo spiral technique.
Ensure correct size and speed.

Issue Resolved

Action: Verify canal patency.

Click to download full resolution via product page

Caption: Workflow for troubleshooting common Kri paste consistency issues.
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Experimental Workflow: Temperature Effect on Flow

Start: Prepare Materials

Condition Kri paste and glass slabs
to test temperature (4°C, 23°C, 37°C)

Extrude 0.05 ml of paste
onto glass slab

Apply standard weight for 180s

Measure diameter of the paste disc

Analyze and compare flow
across temperatures

End: Determine Temperature-Flow Relationship

Click to download full resolution via product page

Caption: Experimental workflow for testing the effect of temperature on Kri paste flow.
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Logical Relationship of Kri Paste Components and Temperature

Temperature

Menthol
(m.p. ~36-45°C)

influences state

Parachlorophenol
(m.p. ~42-45°C)

influences state

Kri Paste Consistency
(Viscosity)

affects affects

Iodoform
(m.p. ~119-121°C)

contributes to

Camphor
(m.p. ~175-177°C)

contributes to

Click to download full resolution via product page

Caption: Relationship between temperature and Kri paste components' physical states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172498#optimizing-the-consistency-of-kri-paste-for-
canal-filling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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